Cas no 646037-39-0 (1H-Pyrazol-4-amine, 1-(3,5-difluorophenyl)-)

• Product name: 1H-Pyrazol-4-amine, 1-(3,5-difluorophenyl)-
• CAS No: 646037-39-0
• MF: C₉H₇N₃F₂
• MW: 195.16878
• CID: 422312
• PubChem ID: 58778238

1H-Pyrazol-4-amine, 1-(3,5-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-(3,5-difluorophenyl)-
• 1-(3,5-difluorophenyl)pyrazol-4-amine
• DTXSID40730011
• AKOS015947418
• SCHEMBL3660202
• 1-(3,5-Difluorophenyl)-1H-pyrazol-4-amine
• 646037-39-0

• Inchi： InChI=1S/C9H7F2N3/c10-6-1-7(11)3-9(2-6)14-5-8(12)4-13-14/h1-5H,12H2
• InChI Key： OIIPUFNXGPIVCV-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1F)F)N2C=C(C=N2)N

Computed Properties

• Exact Mass: 195.06091
• Monoisotopic Mass: 195.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 43.84